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Compound of Interest

Compound Name: lipoxin-A4

Cat. No.: B13392738

Get Quote

Anwendungs- und Protokollhinweise: Quantifizierung von Lipoxin A4 mittels ELISA-Kit

Einführung
Lipoxin A4 (LXA4) ist ein endogen produziertes Eicosanoid, das zur Klasse der spezialisierten

pro-auflösenden Mediatoren (SPMs) gehört. Es spielt eine entscheidende Rolle bei der

Auflösung von Entzündungen, was es zu einem wichtigen Forschungsziel bei entzündlichen

Erkrankungen und in der Arzneimittelentwicklung macht. Die genaue Quantifizierung von LXA4

in biologischen Proben ist für das Verständnis seiner physiologischen und pathologischen

Rollen unerlässlich. Dieses Dokument enthält ein detailliertes Protokoll für die Quantifizierung

von LXA4 unter Verwendung eines kompetitiven Enzyme-linked Immunosorbent Assay

(ELISA)-Kits.

Prinzip des Tests
Der Lipoxin A4 ELISA-Kit ist ein kompetitiver Immunoassay zur quantitativen Bestimmung von

LXA4 in biologischen Flüssigkeiten. Der Test basiert auf der Konkurrenz zwischen LXA4 in der

Probe und einer festen Menge an Meerrettichperoxidase (HRP)-markiertem LXA4 um eine

begrenzte Anzahl von Bindungsstellen an einem polyklonalen Antikörper, der auf die

Mikrotiterplatte aufgebracht ist. Mit zunehmender Konzentration von LXA4 in der Probe nimmt
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die Menge an HRP-markiertem LXA4, das an den Antikörper bindet, ab. Die Menge des

gebundenen HRP-Konjugats wird dann durch die Zugabe eines Substrats gemessen, das ein

farbiges Produkt erzeugt. Die Farbintensität ist umgekehrt proportional zur Konzentration von

LXA4 in der Probe.

Materialien und Methoden
Erforderliche, aber nicht bereitgestellte Materialien

96-Well-Plattenlesegerät mit einem 450-nm-Filter

Destilliertes oder deionisiertes Wasser

Präzisionspipetten und Einweg-Pipettenspitzen

Bechergläser, Kolben und Zylinder zur Vorbereitung der Reagenzien

Zentrifuge

Vortex-Mischer

Saugfähiges Papier zum Abtupfen

Kit-Komponenten (typisch)
Antikörper-beschichtete 96-Well-Mikrotiterplatte

Lipoxin A4-Standard

HRP-konjugiertes Lipoxin A4

Waschpufferkonzentrat

TMB-Substrat

Stopplösung

Assay-Puffer
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Experimentelles Protokoll
Ein detailliertes Schritt-für-Schritt-Protokoll zur Quantifizierung von Lipoxin A4 (LXA4) wird

unten bereitgestellt. Dieses Protokoll ist eine allgemeine Richtlinie und sollte an die

spezifischen Anweisungen des verwendeten ELISA-Kits angepasst werden.

1. Reagenzienvorbereitung:

Alle Reagenzien und Proben vor Gebrauch auf Raumtemperatur bringen.

Waschpuffer: Das Waschpufferkonzentrat mit destilliertem oder deionisiertem Wasser auf die

im Kit-Handbuch angegebene Arbeitskonzentration verdünnen.

Lipoxin A4-Standard: Den Lipoxin A4-Standard mit dem mitgelieferten Assay-Puffer

rekonstituieren, um eine Stammlösung zu erstellen. Eine Verdünnungsreihe des Standards

durch serielles Verdünnen der Stammlösung mit Assay-Puffer herstellen, um Standards

bekannter Konzentrationen zu erzeugen.

2. Probenvorbereitung:

Plasma: Blut in Röhrchen mit einem Antikoagulans (z. B. EDTA) sammeln. Bei 1000 x g für

15 Minuten bei 4 °C zentrifugieren. Den Überstand (Plasma) abnehmen und bis zur

Verwendung bei -80 °C lagern. Vor dem Test kann eine Festphasenextraktion der

Plasmaproben zur Reinigung der Lipide erforderlich sein.

Serum: Blut in Röhrchen ohne Antikoagulans sammeln. Das Blut 30 Minuten bei

Raumtemperatur gerinnen lassen. Bei 1000 x g für 15 Minuten bei 4 °C zentrifugieren. Den

Überstand (Serum) abnehmen und bis zur Verwendung bei -80 °C lagern.

Zellkulturüberstände: Zellkulturmedien bei 1500 U/min für 10 Minuten bei 4 °C zentrifugieren,

um Zellen zu entfernen. Den Überstand abnehmen und bis zur Verwendung bei -80 °C

lagern.

3. Testdurchführung:

50 µL der vorbereiteten Standards und Proben in die entsprechenden Vertiefungen der

antikörperbeschichteten Mikrotiterplatte geben.
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50 µL des HRP-konjugierten Lipoxin A4 in jede Vertiefung geben.

Die Platte 2 Stunden bei Raumtemperatur auf einem Plattenschüttler inkubieren.

Die Platte viermal mit 300 µL Waschpuffer pro Vertiefung waschen. Nach dem letzten

Waschen die Platte umdrehen und gegen saubere Papiertücher abtupfen, um restlichen

Waschpuffer zu entfernen.

100 µL TMB-Substrat in jede Vertiefung geben.

Die Platte 30 Minuten bei Raumtemperatur im Dunkeln inkubieren.

100 µL Stopplösung in jede Vertiefung geben. Die Farbe in den Vertiefungen sollte von blau

nach gelb wechseln.

Die Extinktion jeder Vertiefung bei 450 nm innerhalb von 30 Minuten nach Zugabe der

Stopplösung ablesen.

Datenanalyse
Die durchschnittliche Extinktion für jeden Satz von doppelten Standards und Proben

berechnen.

Eine Standardkurve erstellen, indem die mittlere Extinktion für jede Standardkonzentration

auf der y-Achse gegen die entsprechende Konzentration auf der x-Achse aufgetragen wird.

Oft wird eine vierparametrige logistische Kurvenanpassung empfohlen.

Die Konzentration von LXA4 in den Proben durch Interpolation ihrer mittleren

Extinktionswerte aus der Standardkurve bestimmen.

Die interpolierte Konzentration mit dem Verdünnungsfaktor multiplizieren, wenn die Proben

verdünnt wurden.

Datenpräsentation
Tabelle 1: Typische Daten einer Lipoxin A4-Standardkurve
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Standardkonzentration (pg/mL) Mittlere Extinktion (450 nm)

1000 0.250

500 0.450

250 0.750

125 1.200

62.5 1.850

31.25 2.500

0 3.000

Hinweis: Die in dieser Tabelle dargestellten Daten dienen nur zu Demonstrationszwecken. Die

tatsächlichen Ergebnisse können abweichen.
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Bildunterschrift: Experimenteller Arbeitsablauf für Lipoxin A4 ELISA.
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Bildunterschrift: Vereinfachter Signalweg von Lipoxin A4.
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Fehlerbehebung
Problem Mögliche Ursache Lösung

Hoher Hintergrund Unzureichendes Waschen

Die Anzahl der Waschgänge

erhöhen und sicherstellen,

dass der Waschpuffer

vollständig entfernt wird.

Kontaminierte Reagenzien

Frische, ordnungsgemäß

gelagerte Reagenzien

verwenden.

Niedriges Signal Inaktive Reagenzien

Sicherstellen, dass die

Reagenzien korrekt gelagert

wurden und nicht abgelaufen

sind.

Falsche Inkubationszeiten

oder -temperaturen

Die im Protokoll empfohlenen

Inkubationsparameter

befolgen.

Schlechte Standardkurve
Unsachgemäße

Standardverdünnung

Frische Standards vorbereiten

und auf genaues Pipettieren

achten.

Pipettierfehler

Kalibrierte Pipetten und die

richtige Pipettiertechnik

verwenden.

Hohe Variabilität zwischen

Duplikaten
Inkonsistentes Pipettieren

Eine konsistente

Pipettiertechnik für alle

Vertiefungen sicherstellen.

Unvollständiges Mischen der

Reagenzien

Die Platte vorsichtig klopfen,

um eine gründliche

Durchmischung zu

gewährleisten.

Fazit
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Der Lipoxin A4 ELISA-Kit bietet eine empfindliche und spezifische Methode zur Quantifizierung

von LXA4 in verschiedenen biologischen Proben. Die Einhaltung des Protokolls und die

richtige Labortechnik sind entscheidend für die Erzielung genauer und reproduzierbarer

Ergebnisse. Dieser Anwendungshinweis dient als umfassender Leitfaden für Forscher,

Wissenschaftler und Fachleute in der Arzneimittelentwicklung bei ihren Studien zu diesem

wichtigen pro-auflösenden Mediator.

To cite this document: BenchChem. [Lipoxin-A4 quantification using ELISA kit protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13392738/docs#lipoxin-a4-quantification-using-elisa-
kit-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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